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Compound of Interest

Compound Name: Insulin lispro

Cat. No.: B10832276 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Insulin lispro is paramount. This document provides immediate, procedural

guidance on personal protective equipment (PPE), operational plans for handling, and

compliant disposal methods.

Personal Protective Equipment (PPE)
When handling Insulin lispro, particularly in a research or manufacturing setting, adherence to

appropriate PPE protocols is crucial to minimize exposure risk. The following table summarizes

the recommended PPE.

PPE Category Recommendation

Eye/Face Protection

Safety glasses with side shields are

recommended. In situations with a potential for

splashing, wear goggles or a face shield.[1][2]

Hand Protection
Chemical-resistant gloves should be worn.[1][2]

[3]

Skin/Body Protection
Wear an impermeable body covering to

minimize skin contact.[1][2]

Respiratory Protection

If the applicable Occupational Exposure Level

(OEL) is expected to be exceeded, a NIOSH-

approved respirator should be used.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10832276?utm_src=pdf-interest
https://www.benchchem.com/product/b10832276?utm_src=pdf-body
https://www.benchchem.com/product/b10832276?utm_src=pdf-body
https://ehs.lilly.com/Humalog.pdf
https://b2b.concordancehealthcare.com/msdspdf/SDS%20-%20Eli%20Lilly%20-%20Humalog%20Insulin.pdf
https://ehs.lilly.com/Humalog.pdf
https://b2b.concordancehealthcare.com/msdspdf/SDS%20-%20Eli%20Lilly%20-%20Humalog%20Insulin.pdf
https://nib.gov.in/media/NIB%20SDS%20for%20Insulin%20Lispro%20final.pdf
https://ehs.lilly.com/Humalog.pdf
https://b2b.concordancehealthcare.com/msdspdf/SDS%20-%20Eli%20Lilly%20-%20Humalog%20Insulin.pdf
https://ehs.lilly.com/Humalog.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Exposure Limits (OEL) for Insulin Lispro Crystals:[1][2][3]

Time-Weighted Average (12 hours): 120 µg/m³ (Respirable)

Short-Term Exposure Guideline (15 minutes): 600 µg/m³ (Respirable)

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing.[1][2][3] After handling, wash hands

thoroughly.[1][2][3] Open handling is not recommended; use appropriate engineering controls

such as a fume hood, ventilated enclosure, or local exhaust ventilation.[1][2][3]

Storage: Keep Insulin lispro refrigerated.[1][2][3]

Spill Management Protocol
In the event of a spill, follow this detailed protocol to ensure safety and proper cleanup.

Objective: To safely contain, clean, and decontaminate a spill of Insulin lispro solution.

Materials:

Appropriate PPE (as outlined above)

Absorbent material (e.g., absorbent pads, cat litter, or vermiculite)

Two sealable plastic bags

Decontamination solution (e.g., 10% bleach solution)

Cleaning cloths or paper towels

Sharps container (if applicable)

Hazardous waste container

Procedure:

Immediate Response:
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Alert personnel in the immediate area of the spill.

Evacuate non-essential personnel from the area.

If there is a risk of aerosolization, hold your breath and leave the immediate area.

Don PPE:

Before re-entering the spill area, don the appropriate PPE: safety goggles, chemical-

resistant gloves, and a lab coat or impermeable body covering.

Containment:

Cover the spill with an absorbent material, starting from the outside and working inwards

to prevent spreading.

Cleanup:

Carefully scoop the absorbed material and place it into a sealable plastic bag.

If any broken glass or sharps are present, use tongs or a brush and dustpan to collect

them and place them in a designated sharps container.

Decontamination:

Clean the spill area with a decontamination solution, such as a 10% bleach solution,

followed by water.

Place all cleaning materials (cloths, paper towels) into the same plastic bag as the

absorbed spill material.

Disposal:

Seal the plastic bag containing the cleanup materials. Place this bag inside a second

sealable plastic bag.

Dispose of the bagged waste and any contaminated sharps containers as hazardous

waste, following your institution's specific guidelines.[4]
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Post-Cleanup:

Properly remove and dispose of your PPE.

Wash your hands thoroughly with soap and water.

Document the spill and the cleanup procedure according to your laboratory's protocols.

Disposal Plan
Proper disposal of Insulin lispro and associated materials is critical to prevent environmental

contamination and accidental exposure.

Unused or Expired Insulin Lispro:

Never flush unused or expired insulin down the toilet or drain.[5][6]

Partially used vials containing residual insulin should be managed and disposed of as

hazardous waste due to the preservative (m-cresol) concentration.[4]

If a pharmaceutical take-back program is available, it should be used.[5][7]

If no take-back program is available, the liquid can be mixed with an undesirable

substance like coffee grounds or cat litter, sealed in a bag, and disposed of in the

household trash, provided local regulations allow.[5]

Sharps (Needles, Syringes, etc.):

Immediately after use, place all sharps into an FDA-cleared sharps disposal container.[5]

These containers should be puncture-resistant with a tight-fitting lid.[5]

Never recap, bend, or break needles.[5]

Follow local guidelines for the disposal of full sharps containers, which may include drop-

off sites, mail-back programs, or special waste pickup services.[5]

Empty Vials and Pens:
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Empty vials that contain no residual insulin may be disposed of as solid waste.[4]

Disposable insulin pens, once the needle is removed, can typically be disposed of in the

regular trash.[6]

Always remove or black out any personal or identifying information from labels before

disposal.[5]

Below is a diagram illustrating the decision-making process for handling a potential Insulin
lispro exposure event.
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Caption: First aid decision workflow for Insulin lispro exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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